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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)butan-2-one

Cat. No.: B057468 Get Quote

Essential Safety and Handling Guide for 4-(4-
Chlorophenyl)butan-2-one
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 4-(4-Chlorophenyl)butan-2-one, including personal protective equipment (PPE),

operational protocols, and disposal plans.

Chemical Identifier:

Chemical Name 4-(4-Chlorophenyl)butan-2-one

CAS Number 3506-75-0

Molecular Formula C₁₀H₁₁ClO

Molecular Weight 182.65 g/mol

Hazard Identification and GHS Classification
4-(4-Chlorophenyl)butan-2-one is classified with the following hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS)[1]:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictogram:

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical when handling 4-(4-Chlorophenyl)butan-2-one to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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Body Part Recommended Protection Material/Standard

Hands Chemical-resistant gloves

Butyl rubber or Viton™ gloves

are recommended for handling

ketones and chlorinated

aromatic compounds. Nitrile

gloves may be suitable for

short-duration tasks but have a

shorter breakthrough time.

Always inspect gloves for

integrity before use.

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles. A face shield should

be worn if there is a splash

hazard.

Conforming to EN 166 (EU) or

NIOSH (US) standards[2].

Skin and Body

Laboratory coat. For larger

quantities or in case of

potential for significant

exposure, consider a chemical-

resistant apron or coveralls.

---

Respiratory

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate or if aerosols are

generated, a NIOSH-approved

respirator with an organic

vapor cartridge is

recommended.

---

Operational and Handling Protocols
Adherence to proper operational procedures is crucial for the safe handling of 4-(4-
Chlorophenyl)butan-2-one.

Experimental Workflow:
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Set up in a Fume Hood

Weigh/Measure Chemical

Perform Reaction/Procedure

Transfer Chemical

Decontaminate Glassware

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Workflow for handling 4-(4-Chlorophenyl)butan-2-one.
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Step-by-Step Handling Procedures:

Preparation:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.

Before handling, don the appropriate personal protective equipment as outlined in the

table above.

Ensure an eyewash station and safety shower are readily accessible.

Handling:

Avoid direct contact with skin and eyes[3].

Avoid inhalation of vapor or mist[3].

Use spark-proof tools and explosion-proof equipment if the substance is handled in a

flammable solvent.

Keep the container tightly closed when not in use.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan
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Proper disposal of 4-(4-Chlorophenyl)butan-2-one and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Workflow:

Waste Collection

Temporary Storage

Final Disposal

Use a Labeled, Compatible Waste Container

Segregate from Incompatible Waste

Store in a Designated Satellite Accumulation Area

Keep Container Tightly Sealed

Arrange for Pickup by a Licensed Waste Disposal Vendor

Complete Hazardous Waste Manifest

Click to download full resolution via product page

Caption: Disposal workflow for 4-(4-Chlorophenyl)butan-2-one.

Disposal Procedures:
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Chemical Waste:

Collect waste 4-(4-Chlorophenyl)butan-2-one and any materials contaminated with it in a

designated, properly labeled hazardous waste container. The container should be

compatible with chlorinated organic compounds.

Label the container clearly with "Hazardous Waste," the full chemical name, and the

associated hazards.

Store the waste container in a designated satellite accumulation area, away from

incompatible materials such as strong oxidizing agents.

Dispose of the chemical waste through a licensed professional waste disposal service.

Incineration in a permitted hazardous waste incinerator is often the preferred method for

chlorinated organic compounds.

Contaminated Packaging:

Empty containers should be treated as hazardous waste unless properly decontaminated.

Dispose of contaminated packaging in the same manner as the chemical waste.

Disclaimer: This information is intended for guidance and is not a substitute for a

comprehensive safety data sheet (SDS) and institutional safety protocols. Always consult the

specific SDS for 4-(4-Chlorophenyl)butan-2-one and your institution's safety guidelines

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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